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Compound of Interest

Compound Name: 3-Heptenal

Cat. No.: B13603884 Get Quote

This document provides immediate and essential safety protocols, logistical information, and

disposal plans for the handling of 3-Heptenal. The following guidance is directed toward

researchers, scientists, and drug development professionals to ensure the safe and compliant

management of this chemical in a laboratory setting.

Disclaimer: No specific Safety Data Sheet (SDS) for 3-Heptenal was located. The following

guidance is based on the safety data for the closely related isomer, trans-2-Heptenal, and the

saturated analogue, Heptanal. It is imperative to handle 3-Heptenal with caution and to consult

with a qualified safety professional before use.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 3-Heptenal and its related

compounds is provided below. This information is critical for understanding its behavior and

potential hazards.
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Property Value

Molecular Formula C₇H₁₂O[1]

Molecular Weight 112.17 g/mol [1]

Appearance Colorless to pale yellow liquid (estimated)[1]

Boiling Point
151.00 to 152.00 °C @ 760.00 mm Hg

(estimated)[1]

Flash Point 95.00 °F (35.20 °C) (estimated)[1]

Vapor Pressure 3.622 mmHg @ 25.00 °C (estimated)[1]

Solubility
Soluble in alcohol; slightly soluble in water

(1810 mg/L @ 25 °C estimated).[1]

Personal Protective Equipment (PPE)
A comprehensive PPE program is critical when handling 3-Heptenal to minimize exposure to

vapors and splashes. The following table outlines the recommended PPE for various laboratory

operations.
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Operation
Eye and Face
Protection

Hand
Protection

Body
Protection

Respiratory
Protection

Routine Handling

(in a chemical

fume hood)

Chemical safety

goggles.

Chemical-

resistant gloves

(e.g., Nitrile or

Butyl rubber).[2]

Flame-retardant

lab coat.[2]

Not generally

required if work

is performed in a

properly

functioning

chemical fume

hood.

Large Volume

Transfers or

Potential for

Splashing

Chemical safety

goggles and a

face shield.[2]

Double-gloving

with chemical-

resistant gloves.

A chemical-

resistant apron

over a flame-

retardant lab

coat.

A NIOSH-

approved

respirator with

organic vapor

cartridges may

be necessary if

there is a risk of

inhalation.[2]

Operational Plan: Step-by-Step Handling
Procedures
Adherence to proper handling and storage protocols is essential to prevent accidents and

maintain the integrity of 3-Heptenal.

Receiving and Inspection
Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is properly labeled.

Transport the chemical to the designated storage area.

Storage
Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[3]
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Keep the container tightly closed when not in use.[3]

Store in a flammables-area.

Incompatible materials to avoid include strong oxidizing agents, strong bases, and strong

reducing agents.[4]

Laboratory Use
All work with 3-Heptenal must be conducted in a properly functioning chemical fume hood to

avoid inhalation of vapors.[5]

Use non-sparking tools and explosion-proof equipment.[3][5]

Ground and bond containers when transferring material to prevent static discharge.[4]

Ensure a fire extinguisher (Class B), safety shower, and eyewash station are easily

accessible.

Avoid contact with eyes, skin, and clothing.

Disposal Plan
All 3-Heptenal waste is considered hazardous and must be disposed of according to

institutional and local regulations. Under no circumstances should this chemical be disposed of

down the drain or in regular trash.[6]

Waste Collection
Collect all 3-Heptenal waste, including contaminated materials, in a designated, properly

labeled, and sealed container.[6]

The container should be compatible with the chemical and clearly marked as "Hazardous

Waste" with the full chemical name.[6]

Labeling
Clearly label the waste container with "Hazardous Waste," the chemical name "3-Heptenal,"
and any associated hazard symbols (e.g., flammable, irritant).[6]
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Storage of Waste
Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

Disposal Request
Contact your institution's Environmental Health and Safety (EHS) department or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the hazardous

waste.[6]

Provide them with all necessary information about the waste, including its composition and

volume.

Emergency Procedures
Spills

Small Spills (in a fume hood):

Alert personnel in the immediate area.

Wearing appropriate PPE, absorb the spill with an inert, non-combustible absorbent

material (e.g., sand, vermiculite).[5]

Collect the absorbed material into a suitable, closed container for disposal.[5]

Clean the spill area thoroughly.

Large Spills:

Evacuate the area immediately.

Ensure the area is well-ventilated.

Remove all sources of ignition.[5]

Contact your institution's EHS department for assistance.
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First Aid
If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.[4]

If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower. If

skin irritation occurs, get medical advice/attention.[4]

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.[4]

If swallowed: Rinse mouth. Call a poison center or doctor if you feel unwell.[4]

Workflow for Safe Handling of 3-Heptenal
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Caption: Workflow for the safe handling of 3-Heptenal in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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